1-(1-o-Tolylcyclopropyl)piperazine

• CAS No.: 1245645-14-0
• Molecular Formula: C14H20N2
• Molecular Weight: 216.328
• IUPAC Name: 1-[1-(2-methylphenyl)cyclopropyl]piperazine
• InChI: InChI=1S/C14H20N2/c1-12-4-2-3-5-13(12)14(6-7-14)16-10-8-15-9-11-16/h2-5,15H,6-11H2,1H3
• InChI Key: IHAQLOWBGUNJJH-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2(CC2)N3CCNCC3
• Synonyms: 1-(1-O-TOLYLCYCLOPROPYL)PIPERAZINE

Description

1-(1-o-Tolylcyclopropyl)piperazine (CAS: 1245645-14-0) is a piperazine derivative with a unique structural motif combining an o-tolyl (2-methylphenyl) group and a cyclopropane ring. Its molecular formula is C₁₄H₂₀N₂, and it has a molecular weight of 216.32 g/mol . The compound is classified as a laboratory chemical and is associated with hazards including acute oral toxicity (H302), skin irritation (H315), and respiratory irritation (H335) .

Comparison with Similar Compounds

Structural Comparison

Compound Name	Substituent(s)	Key Structural Features	Molecular Formula
1-(1-o-Tolylcyclopropyl)piperazine	o-Tolyl + cyclopropane	Cyclopropane fused to o-tolyl ring	C₁₄H₂₀N₂
1-(3-Trifluoromethylphenyl)piperazine (TFMPP)	3-CF₃ on phenyl ring	Electron-withdrawing CF₃ group	C₁₁H₁₃F₃N₂
1-(3-Chlorophenyl)piperazine (mCPP)	3-Cl on phenyl ring	Halogen substituent	C₁₀H₁₃ClN₂
1-(4-Methoxyphenyl)piperazine (MeOPP)	4-OCH₃ on phenyl ring	Electron-donating methoxy group	C₁₁H₁₆N₂O
1-(1-Phenylcyclopropyl)piperazine	Phenyl + cyclopropane	Cyclopropane without methyl substitution	C₁₃H₁₈N₂

Key Observations :

• The cyclopropane ring in 1-(1-o-Tolylcyclopropyl)piperazine introduces steric constraints that may alter receptor binding compared to planar aromatic substituents in TFMPP or mCPP .
• The o-tolyl group (2-methylphenyl) enhances lipophilicity relative to unsubstituted phenyl or polar substituents (e.g., Cl, OCH₃) .

Pharmacological Activity

Piperazines primarily interact with serotonin (5-HT) receptors , with substituents dictating receptor subtype selectivity:

Compound	Receptor Activity	Behavioral Effects
1-(1-o-Tolylcyclopropyl)piperazine	Not explicitly studied; structural similarity suggests potential 5-HT modulation	Likely CNS effects (speculative)
TFMPP	5-HT₁B/₁C agonist	Suppresses locomotor activity, anxiolytic
mCPP	5-HT₂C agonist	Reduces ambulation, induces anxiety
MeOPP	5-HT₂ partial agonist	Stimulant effects at low doses

Mechanistic Insights :

• TFMPP and mCPP reduce locomotor activity in rats via 5-HT₁B/₁C and 5-HT₂C receptors, respectively . Their halogen/electron-withdrawing groups enhance receptor affinity compared to electron-donating substituents like MeOPP .
• The cyclopropyl group in 1-(1-o-Tolylcyclopropyl)piperazine may confer unique binding kinetics due to ring strain and conformational rigidity, though empirical data are lacking .

Physicochemical Properties

Property	1-(1-o-Tolylcyclopropyl)piperazine	TFMPP	mCPP
Lipophilicity (LogP)	High (predicted)	2.1	2.3
Solubility	Insoluble in water	Low	Low
pKa	Not reported	8.2 (amine)	8.5 (amine)

Notes:

• Cyclopropane-containing analogues (e.g., 1-(1-Phenylcyclopropyl)piperazine) exhibit altered metabolic stability due to reduced cytochrome P450-mediated oxidation .

Comparison :

• TFMPP and mCPP are associated with designer drug use and neuropsychiatric risks , whereas 1-(1-o-Tolylcyclopropyl)piperazine’s hazards are primarily occupational (skin/eye irritation) .